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Compound of Interest

Compound Name: CCI-006

Cat. No.: B15578913 Get Quote

Application Notes and Protocols: Preparation of
CCI-006 Solutions
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock and working

solutions of CCI-006, a selective inhibitor of mitochondrial respiration. Adherence to these

guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Compound Information
Property Value Source

Molecular Weight 332.33 g/mol [1][2]

Appearance Light yellow to yellow solid [1]

Primary Indication

Selective inhibitor and

chemosensitizer of MLL-

rearranged leukemia cells

[1][2]

Solubility and Storage
Proper storage and handling of CCI-006 are essential to maintain its stability and activity.
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Form
Storage
Temperature

Duration Recommendations

Solid Powder -20°C 3 years

Protect from light and

moisture. Store in a

tightly sealed, light-

resistant container,

preferably in a

desiccator.

4°C 2 years
For short-term

storage.

In Solvent (Stock

Solution)
-80°C 6 months

Aliquot into single-use

volumes to minimize

freeze-thaw cycles.[1]

-20°C 1 month

For short-term storage

of working solutions.

[1][2]

Solubility: CCI-006 is soluble in Dimethyl Sulfoxide (DMSO) at a concentration of ≥ 83.33

mg/mL (250.74 mM).[1] It is recommended to use newly opened, anhydrous DMSO to ensure

maximum solubility.[1]

Experimental Protocols
Preparation of CCI-006 Stock Solution (10 mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of CCI-006 in DMSO.

Materials:

CCI-006 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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Calibrated balance

Vortex mixer

Procedure:

Weighing CCI-006: Accurately weigh out a desired amount of CCI-006 powder. For example,

to prepare 1 mL of a 10 mM stock solution, weigh 3.32 mg of CCI-006.

Calculation: Mass (mg) = Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )

Mass = 10 mM x 1 mL x 332.33 g/mol / 1000 = 3.32 mg

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed CCI-
006 powder. In this example, add 1 mL of DMSO.

Mixing: Vortex the solution until the CCI-006 is completely dissolved. Gentle warming may be

applied if necessary, but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into single-use, light-resistant, and tightly

sealed vials. Store the aliquots at -80°C for long-term storage.

Preparation of CCI-006 Working Concentrations for In
Vitro Assays
This protocol outlines the dilution of the 10 mM stock solution to a final working concentration

for use in cell-based assays (e.g., 10 µM).

Materials:

10 mM CCI-006 stock solution in DMSO

Appropriate cell culture medium

Sterile microcentrifuge tubes

Procedure:
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Serial Dilution: Perform a serial dilution of the 10 mM stock solution in cell culture medium to

achieve the desired final concentration. For a final concentration of 10 µM in a final volume

of 1 mL of cell culture, a 1:1000 dilution is required.

Example Dilution for 10 µM:

Add 1 µL of the 10 mM CCI-006 stock solution to 999 µL of cell culture medium.

Mix thoroughly by gentle pipetting or brief vortexing.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without

CCI-006) to the cell culture medium. In this example, add 1 µL of DMSO to 999 µL of

medium.

Immediate Use: Use the freshly prepared working solutions immediately for your

experiments.

Visualization of Protocols and Pathways
Experimental Workflow for Solution Preparation
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Stock Solution Preparation (10 mM)

Working Solution Preparation (e.g., 10 µM)

Weigh 3.32 mg CCI-006

Add 1 mL Anhydrous DMSO

Vortex to Dissolve

Aliquot into single-use vials

Store at -80°C

Thaw one aliquot of 10 mM stock

Dilute 1 µL of stock in 999 µL of cell culture medium

Mix gently

Use immediately in experiment

Click to download full resolution via product page

Caption: Workflow for preparing CCI-006 stock and working solutions.
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Simplified Signaling Pathway of CCI-006 Action

CCI-006

Mitochondrial Respiration

inhibits

Mitochondrial Depolarization

Metabolic Stress

Unfolded Protein Response (UPR)

PERK Activation IRE1α Activation

eIF2α Phosphorylation JNK Phosphorylation

Apoptosis

Click to download full resolution via product page

Caption: CCI-006 induces apoptosis via mitochondrial dysfunction and the UPR.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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